Cas no 32705-78-5 (Methyl (2-oxopiperazin-1-yl)acetate hydrochloride)

• Product Name: Methyl (2-oxopiperazin-1-yl)acetate hydrochloride
• CAS No: 32705-78-5
• MF: C₇H₁₃ClN₂O₃
• MW: 208.642720937729
• MDL: MFCD19103315
• CID: 4646161
• PubChem ID: 54759045
• Update Time: 2025-06-12

Methyl (2-oxopiperazin-1-yl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl (2-oxopiperazin-1-yl)acetate hyrdochloride
• methyl (2-oxopiperazin-1-yl)acetate hydrochloride
• methyl 2-(2-oxopiperazin-1-yl)acetate hydrochloride
• Methyl(2-oxo-1-piperazinyl)acetate hydrochloride
• methyl 2-(2-oxopiperazin-1-yl)acetate;hydrochloride
• SCHEMBL17396676
• Methyl (2-Oxopiperazin-1-yl)acetate HCl
• methyl(2-oxopiperazin-1-yl)acetatehyrdochloride
• CS-0361726
• GFZKZOXUHOCLBI-UHFFFAOYSA-N
• G73211
• MFCD19103315
• AKOS015900482
• 32705-78-5
• DB-114627
• BS-39317
• Methyl (2-oxopiperazin-1-yl)acetate hydrochloride

• MDL： MFCD19103315
• Inchi： 1S/C7H12N2O3.ClH/c1-12-7(11)5-9-3-2-8-4-6(9)10;/h8H,2-5H2,1H3;1H
• InChI Key： GFZKZOXUHOCLBI-UHFFFAOYSA-N
• SMILES： Cl.O=C1CNCCN1CC(=O)OC

Computed Properties

• Exact Mass: 208.0614700g/mol
• Monoisotopic Mass: 208.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6

Additional information on Methyl (2-oxopiperazin-1-yl)acetate hydrochloride

Methyl (2-oxopiperazin-1-yl)acetate hydrochloride and Its Significance in Modern Chemical Biology

Methyl (2-oxopiperazin-1-yl)acetate hydrochloride, with the CAS number 32705-78-5, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities. The presence of the acetoacetate moiety and the hydrochloride salt form enhances its solubility and bioavailability, making it a valuable candidate for further research and development.

The molecular structure of Methyl (2-oxopiperazin-1-yl)acetate hydrochloride consists of a piperazine ring substituted with a 2-oxoacetoate group, followed by a hydrochloride salt. This configuration imparts specific interactions with biological targets, making it a promising tool in drug discovery and molecular biology studies. The piperazine ring is known for its ability to mimic the structure of neurotransmitters and other bioactive molecules, which can lead to the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on identifying new derivatives of piperazine that exhibit enhanced pharmacological properties. Methyl (2-oxopiperazin-1-yl)acetate hydrochloride has been studied for its potential role in modulating various biological pathways. For instance, it has shown promise in preclinical studies as a modulator of GABAergic and glutamatergic systems, which are crucial for neuronal communication and regulation.

One of the most intriguing aspects of Methyl (2-oxopiperazin-1-yl)acetate hydrochloride is its potential application in the treatment of neurological disorders. The compound's ability to interact with multiple neurotransmitter receptors suggests that it could be used to develop drugs that address complex conditions such as epilepsy, anxiety disorders, and cognitive impairments. Recent studies have demonstrated its efficacy in animal models, where it exhibited properties similar to those of known anticonvulsant and anxiolytic agents.

The synthesis of Methyl (2-oxopiperazin-1-yl)acetate hydrochloride involves a series of well-defined chemical reactions that highlight the importance of organic synthesis in drug development. The process typically begins with the condensation of piperazine with acetoacetic acid derivatives, followed by hydrolysis and salt formation. Advanced synthetic techniques have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications.

From a chemical biology perspective, Methyl (2-oxopiperazin-1-yl)acetate hydrochloride serves as an excellent scaffold for structure-activity relationship (SAR) studies. By modifying various functional groups within its structure, researchers can explore how changes in the molecule affect its biological activity. This approach has led to the identification of several novel analogs with improved pharmacokinetic profiles and reduced side effects.

The compound's solubility profile is another critical factor that contributes to its attractiveness as a research tool. Methyl (2-oxopiperazin-1-yl)acetate hydrochloride is highly soluble in water, which facilitates its use in aqueous-based biological assays. This property is particularly advantageous when studying interactions within complex biological systems, such as cell cultures and tissue preparations.

Recent advancements in computational chemistry have also played a significant role in understanding the behavior of Methyl (2-oxopiperazin-1-yl)acetate hydrochloride at the molecular level. Molecular modeling techniques have been used to predict how the compound interacts with target proteins and enzymes. These predictions have been validated through experimental studies, providing a more comprehensive understanding of its mechanism of action.

The potential therapeutic applications of Methyl (2-oxopiperazin-1-yl)acetate hydrochloride extend beyond neurological disorders. Preliminary research suggests that it may also have anti-inflammatory and immunomodulatory effects, making it relevant for conditions such as autoimmune diseases and chronic inflammation. The compound's ability to modulate multiple signaling pathways opens up possibilities for broad-spectrum therapeutic interventions.

In conclusion, Methyl (2-oxopiperazin-1-yl)acetate hydrochloride is a multifaceted compound with significant potential in chemical biology and drug development. Its unique structural features, combined with its favorable pharmacological properties, make it an invaluable tool for researchers exploring new therapeutic strategies. As our understanding of biological systems continues to evolve, compounds like Methyl (2-oxopiperazin-1-y acetate hydrochloride will undoubtedly play a crucial role in advancing medical science.